Cas no 946229-96-5 (1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone)

1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone is a specialized heterocyclic compound featuring a triazolopyrimidine core linked to a fluorophenyl group and a methylphenyl ethanone moiety via a piperazine bridge. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to the presence of a triazolopyrimidine motif, known for its bioactivity. The fluorophenyl and methylphenyl substitutions may enhance binding affinity and selectivity, while the piperazine linker improves solubility and pharmacokinetic properties. This compound is of interest for research applications in drug discovery, particularly in targeting signaling pathways or enzymatic activity.

1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone structure

946229-96-5 structure

Product Name:1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone

CAS No:946229-96-5

MF:C₂₃H₂₂FN₇O

MW:431.465487003326

CID:5504619

Update Time:2025-06-30

1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone
- Inchi： 1S/C23H22FN7O/c1-16-3-2-4-17(13-16)20(32)14-29-9-11-30(12-10-29)22-21-23(26-15-25-22)31(28-27-21)19-7-5-18(24)6-8-19/h2-8,13,15H,9-12,14H2,1H3
- InChI Key： FQZHUMXFCJKQQU-UHFFFAOYSA-N
- SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(F)C=C4)N=NC=32)CC1)C(=O)C1=CC=CC(C)=C1

1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F2865-0417-1mg	1-{4-[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-(3-methylphenyl)ethan-1-one	946229-96-5	90%+	1mg	$54.0	2023-05-16

1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone Related Literature

1. Aluminium salabza complexes for fixation of CO2 to organic carbonates†

L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
2. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone

Introduction to 1-[4-[3-(4-Fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone (CAS No. 946229-96-5)

1-[4-[3-(4-Fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone (CAS No. 946229-96-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a triazolopyrimidine derivative, belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone is characterized by a triazolopyrimidine core linked to a piperazine ring and an aromatic substituent. The presence of the fluorine atom in the 4-position of the phenyl ring and the methyl group on the 3-position of another phenyl ring contribute to its unique pharmacological profile. These structural features are crucial for its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key enzymes involved in viral replication cycles.

In addition to its antiviral properties, this compound has shown promising results in preclinical studies for cancer therapy. A study published in the Cancer Research journal reported that 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The compound's ability to induce apoptosis and cell cycle arrest makes it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, the compound exhibits low toxicity in preclinical models, suggesting a favorable safety profile.

The development of 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone is ongoing, with several clinical trials currently underway to evaluate its efficacy and safety in human subjects. These trials are focused on various indications, including viral infections and cancer. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit.

In conclusion, 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-(3-methylphenyl)ethanone (CAS No. 946229-96-5) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an exciting area of research for both academic and pharmaceutical industries. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.